Cas no 1159815-36-7 (4-(4-Fluorophenyl)-2-pyridinamine)

• Product Name: 4-(4-Fluorophenyl)-2-pyridinamine
• CAS No: 1159815-36-7
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 4682046
• Update Time: 2025-11-06

4-(4-Fluorophenyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-2-pyridinamine
• 4-(4-fluorophenyl)pyridin-2-amine
• 4-(4-Fluorophenyl)-2-pyridinamine

• Inchi： 1S/C11H9FN2/c12-10-3-1-8(2-4-10)9-5-6-14-11(13)7-9/h1-7H,(H2,13,14)
• InChI Key： OHVLULJAKHTIKT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CN=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Fluorophenyl)-2-pyridinamine

Comprehensive Overview of 4-(4-Fluorophenyl)-2-pyridinamine (CAS No. 1159815-36-7): Properties, Applications, and Research Insights

4-(4-Fluorophenyl)-2-pyridinamine (CAS No. 1159815-36-7) is a fluorinated aromatic amine compound that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring a fluorophenyl group attached to a pyridinamine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and GPCR-modulating agents, aligning with the growing demand for precision medicine.

The compound’s fluorine substitution enhances its metabolic stability and binding affinity, a key factor driving its adoption in medicinal chemistry. Recent studies highlight its role in developing anticancer and neuroprotective agents, addressing trending topics like "next-generation therapeutics" and "small-molecule drug design." Its CAS registry number (1159815-36-7) ensures traceability in regulatory documentation, a critical aspect for compliance-driven industries.

In material science, 4-(4-Fluorophenyl)-2-pyridinamine serves as a building block for organic electronic materials, such as OLEDs and photovoltaic devices. This aligns with the surge in searches for "sustainable materials" and "energy-efficient technologies." The compound’s electron-withdrawing properties improve charge transport efficiency, making it relevant for innovations in flexible electronics—a hotspot in consumer tech discussions.

Analytical characterization of CAS 1159815-36-7 typically involves HPLC, NMR, and mass spectrometry, techniques frequently queried by chemists optimizing synthesis protocols. Notably, its pyridine-amine moiety allows for derivatization, enabling customization for specific applications—a feature often explored in forums discussing "scalable synthetic routes."

Environmental and safety profiles of 4-(4-Fluorophenyl)-2-pyridinamine are rigorously evaluated, reflecting the industry’s focus on "green chemistry" and "Safer-by-Design" principles. While not classified as hazardous, proper handling protocols are emphasized, resonating with laboratory safety trends.

Market-wise, the demand for fluorinated intermediates like this compound is rising, driven by the expansion of biopharmaceutical and advanced material sectors. Patent analyses reveal its inclusion in proprietary formulations, underscoring its commercial value—a topic frequently searched by investors tracking "specialty chemicals."

In summary, 4-(4-Fluorophenyl)-2-pyridinamine (CAS No. 1159815-36-7) exemplifies the intersection of innovation and utility, bridging gaps between academic research and industrial applications. Its multifaceted roles ensure continued relevance in high-impact fields, from drug development to smart materials, making it a compound of enduring scientific and commercial interest.